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Compound of Interest

Compound Name:
3-Thio-pheneacrylic acid methyl

ester

Cat. No.: B2702100 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Methyl 3-(thiophen-3-yl)acrylate is a heteroaromatic compound incorporating a thiophene ring

and an acrylate moiety. Thiophene and its derivatives are recognized as important

pharmacophores in medicinal chemistry, exhibiting a wide range of biological activities,

including anti-inflammatory and anticancer properties.[1][2][3][4] The acrylate group also

contributes to the molecule's reactivity and potential for biological interactions. This technical

guide provides a comprehensive overview of the chemical properties, synthesis,

characterization, and potential biological relevance of methyl 3-(thiophen-3-yl)acrylate, serving

as a resource for researchers in drug discovery and development.

Chemical and Physical Properties
A summary of the key chemical and physical properties of methyl 3-(thiophen-3-yl)acrylate is

presented in the table below.
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Property Value Reference

Molecular Formula C₈H₈O₂S

Molecular Weight 168.21 g/mol

CAS Number 135835-43-7

Appearance White solid [1]

Melting Point 48-49 °C [1]

Synthesis
The synthesis of methyl 3-(thiophen-3-yl)acrylate can be achieved through several synthetic

routes common in organic chemistry, such as the Heck reaction or the Wittig reaction.[5][6][7]

[8][9][10][11]

Experimental Protocol: Heck Reaction
The Heck reaction provides a reliable method for the synthesis of methyl 3-(thiophen-3-

yl)acrylate from 3-bromothiophene and methyl acrylate. A general experimental protocol is

outlined below.

Materials:

3-Bromothiophene

Methyl acrylate

Palladium(II) acetate (Pd(OAc)₂)

Triphenylphosphine (PPh₃)

Triethylamine (Et₃N)

Toluene, anhydrous

Procedure:
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To a dry, nitrogen-flushed round-bottom flask, add palladium(II) acetate (1 mol%) and

triphenylphosphine (2 mol%).

Add anhydrous toluene to dissolve the catalyst components.

Add 3-bromothiophene (1.0 eq) and methyl acrylate (1.2 eq) to the reaction mixture.

Finally, add triethylamine (1.5 eq) as a base.

Heat the reaction mixture to reflux (approximately 110 °C) and monitor the reaction progress

by thin-layer chromatography (TLC).

Upon completion, cool the reaction mixture to room temperature and filter to remove the

triethylammonium bromide salt.

Concentrate the filtrate under reduced pressure.

Purify the crude product by column chromatography on silica gel using a mixture of hexane

and ethyl acetate as the eluent to afford pure methyl 3-(thiophen-3-yl)acrylate.

Diagram of the Heck Reaction Workflow:
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Caption: Workflow for the synthesis of methyl 3-(thiophen-3-yl)acrylate via the Heck reaction.

Characterization
The structure and purity of synthesized methyl 3-(thiophen-3-yl)acrylate can be confirmed using

various spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR (400 MHz, CDCl₃): δ (ppm) 7.50 (d, J = 1.6 Hz, 1H), 7.29-7.34 (m, 2H), 6.27 (d, J =

16.0 Hz, 1H), 3.80 (s, 3H, OMe).[1]

Infrared (IR) Spectroscopy
The IR spectrum of an acrylate will typically show strong characteristic absorption bands. For a

similar compound, polymethyl methacrylate, a strong C=O stretch is observed around 1730

cm⁻¹, and C-C-O and O-C-C stretching bands are seen around 1191 cm⁻¹ and 1149 cm⁻¹,

respectively.[12]

Mass Spectrometry (MS)
Mass spectrometry can be used to confirm the molecular weight of the compound. The

expected molecular ion peak [M]⁺ would be at m/z 168.21.

Biological Activity and Drug Development Potential
Thiophene-containing molecules have been extensively studied in drug discovery and have

been incorporated into several approved drugs.[13] The thiophene scaffold is known to be a

bioisostere of the benzene ring and can modulate the pharmacokinetic and pharmacodynamic

properties of a molecule.

Anti-inflammatory and Anticancer Potential
Derivatives of thiophene have shown promising anti-inflammatory and anticancer activities.[1]

[2][3][4] Thiophene-based compounds have been reported to act as inhibitors of enzymes such

as cyclooxygenases (COX) and lipoxygenases (LOX), which are key targets in inflammation.[1]
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[4] In the context of cancer, thiophene derivatives have been investigated for their ability to

inhibit various protein targets and signaling pathways involved in cancer progression.[2][3]

While specific biological targets for methyl 3-(thiophen-3-yl)acrylate have not been extensively

reported, its structural similarity to other biologically active thiophene acrylates suggests

potential for further investigation in these therapeutic areas.

Potential Signaling Pathway Involvement
Given the known activities of thiophene derivatives, it is plausible that methyl 3-(thiophen-3-

yl)acrylate could interact with signaling pathways implicated in inflammation and cancer. For

instance, inhibition of COX enzymes would impact the arachidonic acid pathway, reducing the

production of pro-inflammatory prostaglandins. In cancer, thiophene-containing molecules have

been shown to affect pathways involving kinases and microtubule assembly.[14]

Hypothetical Signaling Pathway Interaction:
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Caption: Hypothetical interaction of methyl 3-(thiophen-3-yl)acrylate with inflammatory and

cancer signaling pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. A Review on Anticancer Activities of Thiophene and Its Analogs - PubMed
[pubmed.ncbi.nlm.nih.gov]

3. Thiophene-based derivatives as anticancer agents: An overview on decade's work -
PubMed [pubmed.ncbi.nlm.nih.gov]

4. Thiophene-Based Compounds with Potential Anti-Inflammatory Activity - PMC
[pmc.ncbi.nlm.nih.gov]

5. Wittig reaction - Wikipedia [en.wikipedia.org]

6. researchgate.net [researchgate.net]

7. organicreactions.org [organicreactions.org]

8. www1.udel.edu [www1.udel.edu]

9. Wittig Reaction [organic-chemistry.org]

10. chem.libretexts.org [chem.libretexts.org]

11. researchgate.net [researchgate.net]

12. researchgate.net [researchgate.net]

13. researchgate.net [researchgate.net]

14. Thiophene derivative-loaded nanoparticles mediate anticancer activity through the
inhibition of kinases and microtubule assembly - PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Technical Guide: Methyl 3-(thiophen-3-yl)acrylate].
BenchChem, [2025]. [Online PDF]. Available at:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b2702100?utm_src=pdf-body-img
https://www.benchchem.com/product/b2702100?utm_src=pdf-custom-synthesis
https://www.researchgate.net/publication/353365887_Thiophene-Based_Compounds_with_Potential_Anti-Inflammatory_Activity
https://pubmed.ncbi.nlm.nih.gov/32669077/
https://pubmed.ncbi.nlm.nih.gov/32669077/
https://pubmed.ncbi.nlm.nih.gov/32599369/
https://pubmed.ncbi.nlm.nih.gov/32599369/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8308569/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8308569/
https://en.wikipedia.org/wiki/Wittig_reaction
https://www.researchgate.net/figure/Heck-reaction-a-of-aryl-halide-with-methyl-acrylate-catalyzed-by-palladium-complex_tbl1_243961505
https://www.organicreactions.org/pubchapter/the-wittig-reaction/
http://www1.udel.edu/chem/valhalla/Wittig.pdf
https://www.organic-chemistry.org/namedreactions/wittig-reaction.shtm
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Supplemental_Modules_(Organic_Chemistry)/Reactions/Organic_Reactions/Wittig_Reaction
https://www.researchgate.net/figure/The-Heck-reaction-of-methyl-acrylate-with-haloarenes_fig3_311503750
https://www.researchgate.net/figure/Heck-coupling-reaction-of-aryl-bromide-with-methyl-acrylate_fig1_258396201
https://www.researchgate.net/figure/Synthesized-thiophene-derivatives-identified-with-anticancer-activity_fig1_315592603
https://pubmed.ncbi.nlm.nih.gov/34423112/
https://pubmed.ncbi.nlm.nih.gov/34423112/
https://www.benchchem.com/product/b2702100#methyl-3-thiophen-3-yl-acrylate-molecular-weight
https://www.benchchem.com/product/b2702100#methyl-3-thiophen-3-yl-acrylate-molecular-weight
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2702100?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b2702100#methyl-3-thiophen-3-yl-acrylate-molecular-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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